Cas no 30045-16-0 (Dehydrocorydaline)

• Product Name: Dehydrocorydaline
• CAS No: 30045-16-0
• MF: C₂₂H₂₄NO₄
• MW: 366.43026638031
• CID: 307021
• PubChem ID: 34781
• Update Time: 2025-10-28

Dehydrocorydaline Chemical and Physical Properties

Names and Identifiers

• Dehydrocorydaline
• Dibenzo[a,g]quinolizinium,5,6-dihydro-2,3,9,10-tetramethoxy-13-methyl-
• Dehydrocorydalin
• 13-Methyl-2,3,9,10-tetramethoxy-5,6-dihydrodibenzo[a,g]quinolizinium
• 13-methylpalmatine
• 2,3,9,10-Tetramethoxy-13-methyl-5,6-dihydro-isochino[3,2-a]isochinolinylium
• 2,3,9,10-tetramethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
• 5,6-Dihydro-2,3,9,10-tetramethoxy-13-methyldibenzo[a,g]quinolizinium
• dehydeocorydaline
• dehydrocorydalmine
• C22H24NO4
• s9431
• 9323AF
• 8095AH
• NS00094100
• SCHEMBL14513602
• 2,3,9,10-tetramethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium
• BDBM50594956
• CHEBI:81342
• Dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-13-methyl-
• Q27155279
• 5-21-06-00206 (Beilstein Handbook Reference)
• AC-34813
• CHEMBL1917176
• BERBINIUM, 7,8,13,13a-TETRADEHYDRO-2,3,9,10-TETRAMETHOXY-13-METHYL-
• Q-100383
• 30045-16-0
• EX-A6791
• DTXSID30904183
• 2,3,9,10-Tetramethoxy-13-methyl-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium
• CCG-268242
• HY-N0674
• BRN 1556798
• AKOS030526131
• FT-0624497
• C17790
• A924184
• 7,8,13,13a-Tetradehydro-2,3,9,10-tetramethoxy-13-methylberbinium
• BRD-K67186445-001-02-1
• Dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-13-methyl-(9CI)
• 2,3,9,10-tetramethoxy-13-methyl-5,6-dihydroisoquinolino(2,1-b)isoquinolin-7-ium
• DA-72635
• BRD-K67186445-001-01-3
• DTXCID101332437

• MDL： MFCD00887635
• Inchi： 1S/C22H24NO4/c1-13-15-6-7-18(24-2)22(27-5)17(15)12-23-9-8-14-10-19(25-3)20(26-4)11-16(14)21(13)23/h6-7,10-12H,8-9H2,1-5H3/q+1
• InChI Key： RFKQJTRWODZPHF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C1=C[N+]1CCC3C=C(C(=CC=3C=1C=2C)OC)OC)OC
• BRN： 1556798

Computed Properties

• Exact Mass: 366.17100
• Monoisotopic Mass: 366.17053325 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 366.4
• XLogP3: 4.1
• Topological Polar Surface Area: 40.8

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 170-173 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.80000
• LogP: 3.69320

Dehydrocorydaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives

Additional information on Dehydrocorydaline

Dehydrocorydaline (CAS No. 30045-16-0): A Comprehensive Overview

Dehydrocorydaline, a naturally occurring alkaloid with the chemical formula C₁₉H₂₁NO₃, is a compound of significant interest in the field of pharmaceutical research and natural product chemistry. Its CAS number, 30045-16-0, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This compound is primarily derived from plants belonging to the family Apocynaceae, particularly species within the genus Corydalis. The structural complexity and biological activity of Dehydrocorydaline have made it a subject of extensive study, especially in the context of potential therapeutic applications.

The molecular structure of Dehydrocorydaline features a benzylisoquinoline core, which is a common motif in many bioactive alkaloids. This core structure contributes to its unique pharmacological properties, including potent effects on neurological and cardiovascular systems. Recent studies have highlighted the compound's potential as an intermediate in the synthesis of more complex pharmacophores, which could lead to the development of novel drugs targeting various diseases.

In terms of biological activity, Dehydrocorydaline has demonstrated promising results in preclinical studies. Research has indicated that it may possess neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems has been a focal point of investigation, with findings suggesting its potential to enhance acetylcholine release, which is crucial for cognitive function.

Moreover, Dehydrocorydaline has shown interesting cardiovascular effects. Studies have revealed that it can exhibit vasodilatory properties, potentially making it useful in managing conditions like hypertension. The compound's interaction with endothelial cells and its ability to promote nitric oxide release have been particularly noted in these studies. This mechanism aligns with current therapeutic strategies aimed at improving vascular health and reducing blood pressure.

The synthesis of Dehydrocorydaline is another area where significant advancements have been made. Modern synthetic techniques have enabled chemists to produce this compound with higher purity and yield, facilitating further research and development. One notable method involves the use of enzymatic catalysis, which provides a more sustainable and environmentally friendly approach compared to traditional chemical synthesis. These advancements are crucial for scaling up production and making Dehydrocorydaline more accessible for clinical trials.

Recent clinical trials have begun to explore the therapeutic potential of Dehydrocorydaline in humans. While still in early stages, these trials have shown encouraging results regarding its safety profile and efficacy in treating certain conditions. The compound's ability to cross the blood-brain barrier has been particularly advantageous for neurological applications, allowing it to exert its effects directly on brain tissues. This property has sparked interest among researchers looking for new treatments for central nervous system disorders.

The future of Dehydrocorydaline research looks promising, with ongoing studies aiming to uncover additional therapeutic applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to more sophisticated drug design and development strategies. The integration of computational modeling and high-throughput screening techniques is accelerating the discovery process, making it possible to identify new derivatives of Dehydrocorydaline with enhanced pharmacological properties.

In conclusion, Dehydrocorydaline (CAS No. 30045-16-0) is a versatile compound with significant potential in pharmaceutical applications. Its natural origins combined with synthetic advancements have opened new avenues for drug development. As research continues to unfold, the full therapeutic spectrum of this alkaloid will likely become more apparent, offering hope for novel treatments across multiple medical disciplines.